Cas no 1178895-90-3 (ceratodictyol B)

• Product Name: ceratodictyol B
• CAS No: 1178895-90-3
• MF: C₁₉H₃₆O₄
• MW: 328.486746788025
• CID: 2054126
• PubChem ID: 44254980
• Update Time: 2025-04-21

ceratodictyol B Chemical and Physical Properties

Names and Identifiers

• ceratodictyol B
• (S)-1-(2,3-Dihydroxypropoxy)hexadec-6-en-5-one
• 1178895-90-3
• CHEMBL1082051
• (S,E)-1-(2,3-Dihydroxypropoxy)hexadec-6-en-5-one
• (E)-1-((2S)-2,3-dihydroxypropoxy)hexadec-6-en-5-one
• (E)-1-[(2S)-2,3-dihydroxypropoxy]hexadec-6-en-5-one

• Inchi： 1S/C19H36O4/c1-2-3-4-5-6-7-8-9-10-13-18(21)14-11-12-15-23-17-19(22)16-20/h10,13,19-20,22H,2-9,11-12,14-17H2,1H3/b13-10+/t19-/m0/s1
• InChI Key： SYMFMSFAJHMVDB-QHSLDKKCSA-N
• SMILES： O(C[C@H](CO)O)CCCCC(/C=C/CCCCCCCCC)=O

Computed Properties

• Exact Mass: 328.26135963g/mol
• Monoisotopic Mass: 328.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols